Cas no 2680648-51-3 (3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680648-51-3
• MF: C₈H₁₀F₃NO₅
• MW: 257.163913249969
• CID: 5652579
• PubChem ID: 165917164
• Update Time: 2025-05-20

3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280171
• 2680648-51-3
• 3-(1,3-dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C8H10F3NO5/c9-8(10,11)7(15)12-4(6(13)14)3-5-16-1-2-17-5/h4-5H,1-3H2,(H,12,15)(H,13,14)
• InChI Key： PNFGHKOCBIXYKA-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CC1OCCO1)=O)(F)F

Computed Properties

• Exact Mass: 257.05110691g/mol
• Monoisotopic Mass: 257.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680648-51-3)

3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680648-51-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dioxolane ring and a trifluoroacetamido group, which contribute to its potential biological activities and applications.

The chemical structure of 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid consists of a central propanoic acid backbone with a dioxolane ring attached at the 3-position and a trifluoroacetamido group at the 2-position. The dioxolane ring is a five-membered cyclic ether that is often used in organic synthesis to protect functional groups or to introduce stereochemical control. The trifluoroacetamido group, on the other hand, is known for its electron-withdrawing properties and can influence the compound's reactivity and biological activity.

Recent studies have explored the potential of 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. The presence of the trifluoroacetamido group in this compound has been shown to modulate key inflammatory pathways, making it a promising candidate for further investigation.

In addition to its anti-inflammatory properties, 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has also been studied for its potential as an antiviral agent. Viral infections pose significant global health challenges, and the development of new antiviral compounds is crucial. Research has indicated that this compound can interfere with viral replication processes by targeting specific viral enzymes or host cell factors involved in viral entry and replication.

The synthesis of 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid involves several well-defined steps. The initial step typically involves the formation of the dioxolane ring through an intramolecular cyclization reaction. Subsequently, the trifluoroacetyl chloride is introduced to form the trifluoroacetamido group via an amide bond formation reaction. These synthetic strategies are well-documented in the literature and can be adapted to produce high-purity compounds suitable for further biological evaluation.

The physicochemical properties of 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid are also of interest. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO), which facilitates its use in biological assays and drug formulation studies. Additionally, its stability under various conditions has been evaluated to ensure its suitability for long-term storage and transportation.

In preclinical studies, 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has demonstrated promising results in both in vitro and in vivo models. For instance, it has shown significant inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in cell culture experiments. In animal models of inflammation and viral infection, the compound has exhibited therapeutic effects without causing significant adverse reactions.

The safety profile of 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is another critical aspect that has been thoroughly investigated. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity to major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 3-(1,3-Dioxolan-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680648-51-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation as a potential therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical settings.